Cas no 400076-69-9 (4-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one)

• Product Name: 4-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
• CAS No: 400076-69-9
• MF: C₁₅H₁₀Cl₂N₂O
• MW: 305.15870141983
• CID: 4650737
• Update Time: 2025-10-31

4-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 4-(2-chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-
• 4-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C15H10Cl2N2O/c16-10-5-7-11(8-6-10)19-15(20)13(9-18-19)12-3-1-2-4-14(12)17/h1-9,18H
• InChI Key： MTXDMFPVCSZJBK-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=CC=C2Cl)C(=O)N1C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one

Comprehensive Overview of 4-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one (CAS No. 400076-69-9)

The compound 4-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one (CAS No. 400076-69-9) is a pyrazolone derivative with significant interest in pharmaceutical and chemical research. Its unique structure, featuring two chlorophenyl groups, contributes to its potential applications in medicinal chemistry. Researchers are increasingly exploring its role as a bioactive scaffold, particularly in the development of novel therapeutic agents. The compound’s heterocyclic core and chlorine substituents enhance its binding affinity to biological targets, making it a subject of study in drug discovery.

In recent years, the demand for pyrazolone-based compounds has surged due to their versatility in anti-inflammatory, antimicrobial, and antioxidant applications. 4-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one is no exception, with studies highlighting its potential as a lead compound for designing new drugs. Its molecular stability and synthetic accessibility further bolster its appeal in industrial and academic settings. As the pharmaceutical industry shifts toward targeted therapies, this compound’s structure-activity relationship (SAR) is under rigorous investigation.

The synthesis of 4-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one typically involves condensation reactions between hydrazine derivatives and β-diketones. Optimizing its yield and purity remains a focus for chemists, especially in green chemistry initiatives. With growing emphasis on sustainable synthesis, researchers are exploring catalyst-free and solvent-free methods to produce this compound efficiently. These advancements align with global trends toward eco-friendly manufacturing and reduced carbon footprint in chemical production.

From a pharmacological perspective, 4-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one exhibits promising bioactivity profiles. Preliminary studies suggest its potential in modulating enzyme inhibition, particularly in pathways related to oxidative stress and cellular signaling. These properties have sparked interest in its application for neuroprotective and cardiometabolic disorders. Additionally, its low cytotoxicity in vitro makes it a candidate for further preclinical evaluation.

The compound’s physicochemical properties, such as logP and aqueous solubility, are critical for its drug-likeness. Computational models, including QSAR and molecular docking, are employed to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) characteristics. Such in silico analyses accelerate its integration into drug development pipelines, addressing the need for cost-effective and time-efficient research methodologies.

In the context of intellectual property, 4-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one has been referenced in several patents, underscoring its commercial viability. Companies specializing in fine chemicals and custom synthesis are actively marketing this compound to meet the demands of pharmaceutical innovators. Its inclusion in high-throughput screening libraries further highlights its relevance in modern drug discovery platforms.

As the scientific community continues to explore multi-target drug design, the versatility of pyrazolone derivatives like 4-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one becomes increasingly apparent. Future research may focus on its combination therapies or nanocarrier delivery systems to enhance its therapeutic efficacy. With ongoing advancements in cheminformatics and precision medicine, this compound is poised to play a pivotal role in next-generation pharmaceutical innovations.